![molecular formula C23H38O4 B1238992 Trimoprostil CAS No. 69900-72-7](/img/structure/B1238992.png)
Trimoprostil
Overview
Description
Trimoprostil is a synthetic prostaglandin E2 analog . It has a molecular formula of C23H38O4 and a molecular weight of 378.55 . The compound is composed of 72.98% Carbon, 10.12% Hydrogen, and 16.91% Oxygen .
Molecular Structure Analysis
This compound has a molecular formula of C23H38O4 . The molecular structure of this compound is complex, with multiple carbon rings and functional groups .Physical And Chemical Properties Analysis
This compound is a colorless oil . It has a molecular weight of 378.55 and a molecular formula of C23H38O4 .Scientific Research Applications
1. Next Generation Sequencing (NGS) Data Analysis
Trimoprostil has been evaluated in the context of Next Generation Sequencing, specifically regarding its impact on read trimming algorithms. Read trimming is crucial in NGS data analysis for removing low-quality portions while preserving high-quality parts of NGS reads. This process enhances the quality and reliability of various NGS-based applications, including RNA-Seq, SNP calling, and genome assembly, and leads to gains in terms of execution time and computational resources required (Del Fabbro et al., 2013).
2. Understanding Cancer Cell Dynamics
This compound plays a role in studying cancer, particularly in understanding the dynamics of cancer cells. For example, it has been utilized in research on neuroblastoma, a common childhood solid tumor. Studies have shown that proteins like TRIM16, which is related to this compound, significantly affect neuroblastoma proliferation, migration, and tumorigenicity in vitro and in vivo (Bell et al., 2013).
3. Biomarker Discovery and Metabolomics
This compound has implications in biomarker discovery, particularly in the field of metabolomics. Research has shown that compounds like Trimethylamine oxide (TMAO), which share a structural similarity to this compound, can be identified as potential biomarkers in plasma metabolomics profiles. This is crucial for developing objective methods to facilitate diagnoses in clinical settings (Tian et al., 2016).
4. Antiviral Research
In the realm of antiviral research, studies have explored the role of TRIM family proteins, closely related to this compound, in combating viral infections. These proteins are involved in various cellular processes and have been identified as having antiviral properties, especially against retroviruses. This research is vital for understanding innate immunity and developing new antiviral strategies (Nisole et al., 2005).
5. Autophagy and Immune System Regulation
This compound is relevant in studies focusing on autophagy and the regulation of the immune system. TRIM family proteins, related to this compound, are crucial in cellular processes such as intracellular signaling, development, apoptosis, protein quality control, and innate immunity. Understanding these proteins' roles helps in comprehending diseases like cancer and immunological disorders (Hatakeyama, 2017).
Safety and Hazards
properties
IUPAC Name |
(Z)-7-[(1R,2R,3R)-2-[(E,3R)-3-hydroxy-4,4-dimethyloct-1-enyl]-3-methyl-5-oxocyclopentyl]hept-5-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38O4/c1-5-6-15-23(3,4)21(25)14-13-18-17(2)16-20(24)19(18)11-9-7-8-10-12-22(26)27/h7,9,13-14,17-19,21,25H,5-6,8,10-12,15-16H2,1-4H3,(H,26,27)/b9-7-,14-13+/t17-,18+,19-,21-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOAHNJDZICJECC-BHWPLRMJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)(C)C(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC(C)(C)[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H38O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201021722 | |
Record name | Prosta-5,13-dien-1-oic acid, 15-hydroxy-11,16,16-trimethyl-9-oxo-, (5Z,11α,13E,15R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201021722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69900-72-7 | |
Record name | Trimoprostil | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69900-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Trimoprostil [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069900727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Prosta-5,13-dien-1-oic acid, 15-hydroxy-11,16,16-trimethyl-9-oxo-, (5Z,11α,13E,15R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201021722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TRIMOPROSTIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4DVL1781YC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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